2-(2,4-dioxo-5-{[5-(phenylsulfanyl)-2-furyl]methylene}-1,3-thiazolidin-3-yl)-N-(3-methylphenyl)acetamide

• Molecular Formula: C23H18N2O4S2
• Molecular Weight: 450.5 g/mol
• IUPAC Name: 2-[(5Z)-2,4-dioxo-5-[(5-phenylsulfanylfuran-2-yl)methylidene]-1,3-thiazolidin-3-yl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C23H18N2O4S2/c1-15-6-5-7-16(12-15)24-20(26)14-25-22(27)19(31-23(25)28)13-17-10-11-21(29-17)30-18-8-3-2-4-9-18/h2-13H,14H2,1H3,(H,24,26)/b19-13-
• InChI Key: GQGXUNDRXDFRJB-UYRXBGFRSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)NC(=O)CN2C(=O)/C(=C/C3=CC=C(O3)SC4=CC=CC=C4)/SC2=O
• SMILES: CC1=CC(=CC=C1)NC(=O)CN2C(=O)C(=CC3=CC=C(O3)SC4=CC=CC=C4)SC2=O

Description

2-(2,4-dioxo-5-{[5-(phenylsulfanyl)-2-furyl]methylene}-1,3-thiazolidin-3-yl)-N-(3-methylphenyl)acetamide is a compound that has gained significant attention in the scientific community due to its potential biomedical applications. This compound has been synthesized using various methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 2-(2,4-dioxo-5-{[5-(phenylsulfanyl)-2-furyl]methylene}-1,3-thiazolidin-3-yl)-N-(3-methylphenyl)acetamide involves the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins that play a role in inflammation. Additionally, this compound has been shown to inhibit the activity of histone deacetylase (HDAC), which is involved in the regulation of gene expression.
Biochemical and Physiological Effects:
2-(2,4-dioxo-5-{[5-(phenylsulfanyl)-2-furyl]methylene}-1,3-thiazolidin-3-yl)-N-(3-methylphenyl)acetamide has been shown to have various biochemical and physiological effects. This compound has been shown to reduce inflammation, induce apoptosis in cancer cells, and regulate glucose metabolism in diabetic animals.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(2,4-dioxo-5-{[5-(phenylsulfanyl)-2-furyl]methylene}-1,3-thiazolidin-3-yl)-N-(3-methylphenyl)acetamide in lab experiments is its ability to inhibit the activity of various enzymes and signaling pathways. This makes it a useful tool for studying the role of these enzymes and pathways in various diseases. However, one limitation of using this compound is its potential toxicity, which needs to be carefully monitored in lab experiments.

Future Directions

There are several future directions for the study of 2-(2,4-dioxo-5-{[5-(phenylsulfanyl)-2-furyl]methylene}-1,3-thiazolidin-3-yl)-N-(3-methylphenyl)acetamide. One direction is to study the potential of this compound in the treatment of other diseases, such as Alzheimer's disease and cardiovascular disease. Another direction is to investigate the potential of this compound as a drug delivery system for other therapeutic agents. Additionally, further studies are needed to understand the mechanism of action of this compound and its potential toxicity in humans.

Synthesis Methods

The synthesis of 2-(2,4-dioxo-5-{[5-(phenylsulfanyl)-2-furyl]methylene}-1,3-thiazolidin-3-yl)-N-(3-methylphenyl)acetamide has been achieved using different methods. One of the most common methods involves the reaction of 2-furylcarboxaldehyde and 2-aminothiophenol in the presence of acetic acid to yield 2-(2-furylmethylene)-1,3-thiazolidin-4-one. The resulting compound is then reacted with 4-chloro-3-methylphenyl isocyanate to yield the final product.

Scientific Research Applications

2-(2,4-dioxo-5-{[5-(phenylsulfanyl)-2-furyl]methylene}-1,3-thiazolidin-3-yl)-N-(3-methylphenyl)acetamide has been extensively studied for its potential biomedical applications. This compound has shown promising results in the treatment of various diseases, including cancer, diabetes, and inflammation.